Cas no 886940-51-8 (N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide
• CAS No: 886940-51-8
• MF: C₂₃H₂₁N₃O₃S₂
• MW: 451.561142683029
• CID: 5477762
• PubChem ID: 18577388
• Update Time: 2025-07-17

N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 886940-51-8
• F2652-1538
• N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide
• AKOS024667189
• N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-[(pyridin-2-yl)methyl]benzamide
• N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C23H21N3O3S2/c1-3-16-9-8-12-19-21(16)25-23(30-19)26(15-17-10-6-7-14-24-17)22(27)18-11-4-5-13-20(18)31(2,28)29/h4-14H,3,15H2,1-2H3
• InChI Key： CFOMNEWQTHSQMV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(N(CC1C=CC=CN=1)C1=NC2=C(C=CC=C2CC)S1)=O)(=O)=O

Computed Properties

• Exact Mass: 451.10243389g/mol
• Monoisotopic Mass: 451.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide

Comprehensive Overview of N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 886940-51-8)

N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 886940-51-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its benzothiazole and pyridine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions, which could pave the way for novel therapeutic agents targeting a range of biological pathways.

The compound's methanesulfonyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Its benzamide backbone is a common feature in many bioactive molecules, further highlighting its relevance in medicinal chemistry. Recent studies have focused on optimizing its synthesis to improve yield and purity, addressing challenges such as regioselectivity and stereochemical control. These advancements are critical for scaling up production for preclinical and clinical studies.

In the context of current trends, N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide aligns with the growing demand for small-molecule inhibitors and kinase modulators. Its potential role in cancer research and neurodegenerative diseases has been a focal point, with researchers investigating its efficacy in modulating key enzymatic pathways. The compound's ability to cross the blood-brain barrier is another area of interest, particularly for CNS-targeted therapies.

From an industrial perspective, the synthesis of CAS No. 886940-51-8 involves multi-step reactions, often requiring catalysts and protecting groups to achieve high selectivity. Innovations in green chemistry have also influenced its production, with efforts to reduce waste and improve sustainability. These developments are crucial for meeting regulatory standards and minimizing environmental impact.

The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, aiding in its identification and characterization. Analytical techniques such as HPLC and LC-MS are commonly employed to ensure purity and consistency, which are vital for research reproducibility. Additionally, computational modeling has been used to predict its binding affinity and pharmacokinetic profiles, providing insights for further optimization.

As the scientific community continues to explore N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methanesulfonyl-N-(pyridin-2-yl)methylbenzamide, its potential applications extend beyond traditional drug development. For instance, its use in chemical biology as a probe to study enzyme mechanisms or protein interactions is gaining traction. This versatility underscores its importance in both academic and industrial settings.

In summary, CAS No. 886940-51-8 represents a promising candidate for advancing precision medicine and targeted therapy. Its intricate structure and functional groups offer numerous opportunities for innovation, making it a subject of ongoing research. With the integration of AI-driven drug design and high-throughput screening, the future of this compound looks bright, potentially leading to breakthroughs in treating complex diseases.